2-(1H-indazol-6-yl)acetic acid

• IUPAC Name: 2-(1H-indazol-6-yl)acetic acid
• InChI: InChI=1S/C9H8N2O2/c12-9(13)4-6-1-2-7-5-10-11-8(7)3-6/h1-3,5H,4H2,(H,10,11)(H,12,13)
• InChI Key: JJGUMOZTDWDNCG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1CC(=O)O)NN=C2
• Molecular Formula: C9H8N2O2
• Molecular Weight: 176.17 g/mol
• CAS RN: 221681-76-1

Description

“2-(1H-indazol-6-yl)acetic acid” is a compound that belongs to the indazole family. Indazole is a heterocyclic aromatic organic compound that has a wide variety of medicinal applications such as antihypertensive, anticancer, antidepressant, anti-inflammatory, and antibacterial agents.

Synthesis Analysis

The synthesis of indazoles, including “2-(1H-indazol-6-yl)acetic acid”, has been a topic of interest in recent years. The strategies include transition metal-catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without a catalyst and solvent from 2-azidobenzaldehydes and amines.

Molecular Structure Analysis

Indazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen.

Chemical Reactions Analysis

Indazoles have been synthesized through various chemical reactions. For instance, a Cu(OAc)2-catalyzed synthesis of 1H-indazoles by N–N bond formation employing oxygen as the terminal oxidant has been described.

Scientific Research Applications

Synthesis and Therapeutic Potential

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Medicinal Applications

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Antimicrobial Activities

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Herbicidal Activity

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Inhibitors of Phosphoinositide 3-Kinase δ

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Mechanism of Action

Target of Action

Indazole derivatives, which include 2-(1h-indazol-6-yl)acetic acid, have been found to inhibit, regulate, and/or modulate the activity of certain kinases such as chk1, chk2, and the cell volume-regulated human kinase h-sgk . These kinases play a crucial role in cell cycle regulation and volume control, respectively .

Mode of Action

It’s known that indazole derivatives can interact with their targets, leading to changes in cellular processes . For instance, some indazole derivatives have been found to inhibit the production of certain inflammatory mediators in osteoarthritis cartilage .

Biochemical Pathways

For instance, they have been found to inhibit the production of prostaglandin E2 (PGE2), tumor necrosis factor-alpha (TNF-α), and matrix metalloproteinase-13 (MMP-13) in osteoarthritis cartilage .

Result of Action

Some indazole derivatives have been found to possess anti-inflammatory activity, suggesting that they may reduce inflammation at the molecular and cellular levels .

Safety and Hazards

While the specific safety and hazards of “2-(1H-indazol-6-yl)acetic acid” are not available in the search results, it is generally recommended to use personal protective equipment, avoid dust formation, and avoid breathing vapors, mist, or gas when handling similar compounds.

Future Directions

Indazole derivatives, including “2-(1H-indazol-6-yl)acetic acid”, have potential for further exploration due to their wide range of biological activities. For instance, they could be structurally optimized to develop strong inhibitors against FLT3 mutants for AML therapeutics.

Synthesis routes and methods

Procedure details

Hydrochloric acid (10 mL, 4 M in 1.4 dioxane) was added to tert-butyl 1H-indazol-6-ylacetate (Preparation 181, 1.00 g, 4.3 mmol) in 1,4 dioxane (5 mL) at 0° C. and the mixture was stirred at room temperature for 16 hours. The mixture was evaporated in vacuo and the residue was triturated with dry ether to afford the title compound as a white solid in 100% yield, 800 mg.